Cas no 61354-80-1 (1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(2-thienyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(2-thienyl)-, ethyl ester
• CAS No: 61354-80-1
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 482665
• PubChem ID: 12343425
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(2-thienyl)-, ethyl ester
• ethyl 1-methyl-3-thiophen-2-ylpyrazole-4-carboxylate
• DTXSID10492437
• Ethyl 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
• 61354-80-1

• Inchi： 1S/C11H12N2O2S/c1-3-15-11(14)8-7-13(2)12-10(8)9-5-4-6-16-9/h4-7H,3H2,1-2H3
• InChI Key： KYXOZTOIESVTFX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(=O)OCC)=CN(C)N=1

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 44.12